Cas no 1203284-68-7 (N-(1,3-benzothiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• CAS No: 1203284-68-7
• MF: C₂₃H₂₁N₅OS
• MW: 415.510742902756
• CID: 5997915
• PubChem ID: 30360768
• Update Time: 2025-06-30

N-(1,3-benzothiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• AKOS024512268
• VU0646292-1
• N-(benzo[d]thiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• 1203284-68-7
• F5528-0083
• CHEMBL4927005

• Inchi： 1S/C23H21N5OS/c29-22(25-23-24-19-8-4-5-9-20(19)30-23)17-12-14-28(15-13-17)21-11-10-18(26-27-21)16-6-2-1-3-7-16/h1-11,17H,12-15H2,(H,24,25,29)
• InChI Key： PHVGFPZKHVOMNZ-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=CC=C3)C=C2)CCC(C(NC2=NC3=CC=CC=C3S2)=O)CC1

Computed Properties

• Exact Mass: 415.14668148g/mol
• Monoisotopic Mass: 415.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(1,3-benzothiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide

Introduction to N-(1,3-benzothiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide (CAS No: 1203284-68-7)

N-(1,3-benzothiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide, identified by its CAS number 1203284-68-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The combination of a benzothiazole moiety with a phenylpyridazine ring system linked through a piperidine core presents a promising scaffold for designing novel therapeutic agents.

The benzothiazole moiety is a well-known pharmacophore found in numerous bioactive molecules. Its aromatic structure and ability to engage in hydrogen bonding make it a valuable component in drug design. In particular, the 2-position of the benzothiazole ring is often utilized for functionalization, as seen in this compound where it is connected to a piperidine ring. This arrangement not only enhances the solubility and bioavailability of the molecule but also allows for further derivatization to explore different biological activities.

The presence of the phenylpyridazine moiety in N-(1,3-benzothiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide adds another layer of complexity and functionality. Pyridazine derivatives are known for their role in various biological processes and have been explored in the development of drugs targeting neurological disorders, cancer, and inflammation. The 6-position substitution with a phenyl group further modulates the electronic properties of the pyridazine ring, influencing its interactions with biological targets.

The piperidine core in this compound contributes to its overall pharmacokinetic properties. Piperidine derivatives are commonly found in approved drugs due to their favorable metabolic stability and binding affinity to biological receptors. The carboxamide functional group at the 4-position of the piperidine ring provides a site for further chemical modifications, enabling the synthesis of analogs with tailored biological activities.

benzothiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide as a lead compound for drug discovery. Researchers have demonstrated its efficacy in inhibiting specific enzymes and receptors involved in various diseases. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. Additionally, its structural features make it a promising candidate for developing treatments against neurological disorders, where the interaction between benzothiazole and pyridazine moieties can target specific neurotransmitter systems. benzothiazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps include the formation of the benzothiazole-piperidine bond followed by the introduction of the phenylpyridazine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. benzothiazol-2-yl)-1-(6-phenylpyridazin- -3- yl strong >)piperidine-4- -carboxamide strong > (CAS No: 1203284-68- -7 strong >) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Further research is warranted to fully elucidate its biological activities and explore its clinical applications.